Cas no 941951-00-4 (4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• CAS No: 941951-00-4
• MF: C₁₇H₁₄ClN₃O₅S₂
• MW: 439.89316034317
• CID: 5501211
• PubChem ID: 18586026
• Update Time: 2025-11-03

4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024469452
• 4-((4-chlorophenyl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)butanamide
• F2815-0789
• 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• VU0500737-1
• 941951-00-4
• 4-(4-chlorophenyl)sulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide

• Inchi： 1S/C17H14ClN3O5S2/c18-11-3-6-13(7-4-11)28(25,26)9-1-2-16(22)20-17-19-14-8-5-12(21(23)24)10-15(14)27-17/h3-8,10H,1-2,9H2,(H,19,20,22)
• InChI Key： DMVVLCWJLVVVTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCC(NC1=NC2C=CC(=CC=2S1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 439.0063406g/mol
• Monoisotopic Mass: 439.0063406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 159Ų

Additional information on 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide

Professional Introduction to Compound with CAS No. 941951-00-4 and Product Name: 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide

The compound with the CAS number 941951-00-4 and the product name 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential pharmacological properties. The presence of both sulfonyl and nitro substituents in its molecular framework suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The benzothiazole core, a fused heterocyclic system consisting of benzene and thiazole rings, is known for its broad spectrum of biological activities. Specifically, derivatives of benzothiazole have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The compound in question incorporates a nitro group at the 6-position of the benzothiazole ring, which is a common modification aimed at enhancing binding affinity to biological targets. This nitro group can participate in redox reactions, potentially modulating the pharmacological effects of the molecule.

The sulfonyl group at the 4-position of the benzen ring in this compound introduces another layer of complexity. Sulfonyl groups are frequently employed in medicinal chemistry due to their ability to improve metabolic stability and binding interactions with proteins. In particular, sulfonylureas and sulfonamides are well-documented classes of drugs that exhibit significant therapeutic benefits. The combination of a sulfonyl group with a nitro-substituted benzothiazole moiety suggests that this compound may exhibit unique pharmacokinetic and pharmacodynamic profiles.

In the context of current research trends, there is growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The butanamide moiety in the name 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide provides a potential site for interaction with biological targets. Butanamides are known to be versatile pharmacophores that can modulate enzyme activity through hydrogen bonding or hydrophobic interactions. The structural features of this compound make it an intriguing candidate for further exploration as a lead compound in drug discovery.

One particularly notable aspect of this compound is its potential application in addressing inflammation-related diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders, cardiovascular diseases, and cancer. Benzothiazole derivatives have been shown to exert anti-inflammatory effects by inhibiting key pro-inflammatory signaling pathways such as NF-κB and MAPK. The presence of both sulfonyl and nitro groups may enhance the anti-inflammatory activity by modulating these pathways more effectively than simpler analogs.

Furthermore, the chloro substituent on the benzen ring adds another dimension to the molecule's chemical space. Chloro groups are commonly used in drug design to improve lipophilicity and binding affinity. They can also participate in hydrogen bonding or halogen bonds with biological targets, further enhancing the compound's potential therapeutic efficacy. The strategic placement of this chloro group may contribute to improved solubility and bioavailability, critical factors for successful drug development.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in identifying promising lead compounds by simulating their interactions with target proteins or enzymes. The complex structure of 4-(4-chlorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide makes it an ideal candidate for such computational studies, which could provide valuable insights into its mechanism of action.

In conclusion, the compound with CAS number 941951-00-4 represents a significant contribution to the field of medicinal chemistry. Its unique structural features, including the presence of sulfonyl, nitro, chloro substituents, and a benzothiazole core, make it a versatile scaffold for developing novel therapeutic agents. Current research trends suggest that this molecule has great potential in addressing inflammation-related diseases and other pathological conditions. Further investigation into its biological activity and pharmacokinetic properties will be essential to fully realize its therapeutic potential.